CXD101 HCl
Overview
Description
CXD101, laos known as AZD-9468, is a novel histone deacetylase (HDAC) inhibitor. CXD101 is also known as HDAC-IN-4, is a histone deacetylase (HDAC) inhibitor. CXD101 inhibits the catalytic activity of HDAC, which results in an accumulation of highly acetylated histones, followed by the induction of chromatin remodeling and an altered pattern of gene expression. HDAC, a family of enzymes upregulated in many tumor types, deacetylates chromatin-associated histone proteins.
Scientific Research Applications
Immune Modulation and Cancer Therapy
CXD101 HCl, a novel histone deacetylase (HDAC) inhibitor, has shown promise in cancer therapy, particularly in colorectal cancer (CRC). It modulates immune-relevant gene expression and the tumor microenvironment (TME), enhancing the activity of CD4 and CD8 tumor-infiltrating lymphocytes. This property underpins its anti-cancer activity and provides a rationale for combining CXD101 with immune checkpoint inhibitors (ICIs) for treating human cancers (Blaszczak et al., 2021).
Pharmacokinetics and Pharmacodynamics in Cancer Treatment
A Phase I study of CXD101 demonstrated its safety, tolerability, pharmacokinetics, and pharmacodynamics in patients with advanced malignancy, including lymphoma. It identified a maximal tolerated dose and observed disease activity in T-cell lymphoma, follicular lymphoma, and Hodgkin lymphoma (Eyre et al., 2016).
Combination with PD-1 Inhibitor in Metastatic Colorectal Carcinoma
CXD101 has been studied in combination with the PD-1 inhibitor nivolumab in patients with metastatic, microsatellite-stable (MSS) colorectal carcinoma. This combination aimed to re-engage recognition of tumors by the immune system, showing potential in enhancing the efficacy of cancer treatment (Saunders et al., 2019).
properties
Molecular Formula |
C24H31Cl2N5O |
|---|---|
Molecular Weight |
476.446 |
IUPAC Name |
N-(2-Amino-phenyl)-4-[1-(1,3-dimethyl-1H-pyrazol-4-ylmethyl)-piperidin-4-yl]-benzamide dihydrochloride |
InChI |
InChI=1S/C24H29N5O.2ClH/c1-17-21(15-28(2)27-17)16-29-13-11-19(12-14-29)18-7-9-20(10-8-18)24(30)26-23-6-4-3-5-22(23)25;;/h3-10,15,19H,11-14,16,25H2,1-2H3,(H,26,30);2*1H |
InChI Key |
VSQJUFMIMDXNSS-UHFFFAOYSA-N |
SMILES |
O=C(C1=CC=C(C=C1)C2CCN(CC2)CC3=CN(N=C3C)C)NC4=CC=CC=C4N.[H]Cl.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CXD101; CXD-101; CXD 101; AZD9468; AZD-9468; AZD 9468; HDAC-IN-4; CXD101 HCl; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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